Cas no 886211-44-5 (Phenol, 3-[(5-pyrimidinylmethyl)amino]-)
![Phenol, 3-[(5-pyrimidinylmethyl)amino]- structure](https://ossimg.kuujia.com/scimg/886500/886211-44-5x500.png)
886211-44-5 structure
Product Name:Phenol, 3-[(5-pyrimidinylmethyl)amino]-
CAS No:886211-44-5
MF:C11H11N3O
MW:201.224541902542
CID:4293692
PubChem ID:62759141
Update Time:2025-04-24
Phenol, 3-[(5-pyrimidinylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-[(5-pyrimidinylmethyl)amino]-
- 3-[(5-pyrimidinylmethyl)amino]Phenol
- AKOS012052740
- 886211-44-5
- DA-01540
- SCHEMBL5268459
-
- Inchi： 1S/C11H11N3O/c15-11-3-1-2-10(4-11)14-7-9-5-12-8-13-6-9/h1-6,8,14-15H,7H2
- InChI Key： QRWMKGBINUXNFK-UHFFFAOYSA-N
- SMILES： C1(O)=CC=CC(NCC2=CN=CN=C2)=C1
Computed Properties
- Exact Mass: 201.090211983Da
- Monoisotopic Mass: 201.090211983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 58Ų
Phenol, 3-[(5-pyrimidinylmethyl)amino]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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